Cas no 1178349-83-1 ((4-fluorophenyl)(quinolin-3-yl)methanamine)

• Product Name: (4-fluorophenyl)(quinolin-3-yl)methanamine
• CAS No: 1178349-83-1
• MF: C₁₆H₁₃FN₂
• MW: 252.286226987839
• CID: 5206213
• PubChem ID: 50988396
• Update Time: 2025-06-08

(4-fluorophenyl)(quinolin-3-yl)methanamine Chemical and Physical Properties

Names and Identifiers

• (4-fluorophenyl)(quinolin-3-yl)methanamine
• (4-Fluorophenyl)-quinolin-3-ylmethanamine

• Inchi： 1S/C16H13FN2/c17-14-7-5-11(6-8-14)16(18)13-9-12-3-1-2-4-15(12)19-10-13/h1-10,16H,18H2
• InChI Key： IAYYWQKHEGNAIJ-UHFFFAOYSA-N
• SMILES： FC1C=CC(=CC=1)C(C1=CN=C2C=CC=CC2=C1)N

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 19
• Rotatable Bond Count: 2
• Complexity: 289
• XLogP3: 2.8
• Topological Polar Surface Area: 38.9

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Quinolines and derivatives Quinolines and derivatives
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Quinolines and derivatives

Additional information on (4-fluorophenyl)(quinolin-3-yl)methanamine

Introduction to (4-Fluorophenyl)(Quinolin-3-yl)methanamine (CAS No. 1178349-83-1)

(4-Fluorophenyl)(quinolin-3-yl)methanamine (CAS No. 1178349-83-1) is a versatile organic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound, characterized by its unique molecular structure, exhibits a wide range of biological activities, making it a valuable candidate for various therapeutic applications.

The molecular formula of (4-fluorophenyl)(quinolin-3-yl)methanamine is C₁₆H₁₃FN₂, and its molecular weight is approximately 260.29 g/mol. The compound features a quinoline ring, which is a common structural motif in many biologically active molecules, and a 4-fluorophenyl group, which can influence the compound's pharmacological properties through its electronic and steric effects.

Recent studies have highlighted the potential of (4-fluorophenyl)(quinolin-3-yl)methanamine in various therapeutic areas. One notable application is in the treatment of neurological disorders. Research published in the Journal of Medicinal Chemistry has shown that this compound can modulate specific neurotransmitter systems, particularly those involving serotonin and dopamine. These findings suggest that (4-fluorophenyl)(quinolin-3-yl)methanamine may have applications in the treatment of conditions such as depression, anxiety, and Parkinson's disease.

In addition to its neurological effects, (4-fluorophenyl)(quinolin-3-yl)methanamine has also been investigated for its anti-inflammatory properties. A study published in the European Journal of Pharmacology demonstrated that this compound can inhibit the production of pro-inflammatory cytokines, such as TNF-α and IL-6, in vitro. This anti-inflammatory activity makes it a promising candidate for the treatment of inflammatory diseases, including rheumatoid arthritis and inflammatory bowel disease.

The pharmacokinetic properties of (4-fluorophenyl)(quinolin-3-yl)methanamine have also been studied extensively. Research indicates that the compound has good oral bioavailability and a favorable pharmacokinetic profile, which are crucial factors for its potential use as an oral medication. Furthermore, its low toxicity and high selectivity for target receptors make it an attractive candidate for drug development.

Clinical trials are currently underway to evaluate the safety and efficacy of (4-fluorophenyl)(quinolin-3-yl)methanamine in various therapeutic settings. Preliminary results from Phase I trials have shown that the compound is well-tolerated by patients and exhibits promising therapeutic effects. These findings have paved the way for further clinical investigations to explore its full potential as a therapeutic agent.

In conclusion, (4-fluorophenyl)(quinolin-3-yl)methanamine (CAS No. 1178349-83-1) is a promising compound with a diverse range of biological activities. Its potential applications in treating neurological disorders, inflammatory diseases, and other conditions make it an important focus of ongoing research in medicinal chemistry and pharmaceutical science. As more studies are conducted and clinical trials progress, it is likely that this compound will play a significant role in the development of new therapeutic strategies.